Cas no 77370-02-6 (Lotisoflavan)

• Product Name: Lotisoflavan
• CAS No: 77370-02-6
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 576740
• PubChem ID: 442805
• Update Time: 2025-04-19

Lotisoflavan Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-(3,4-dihydro-5,7-dimethoxy-2H-1-benzopyran-3-yl)- (9CI)
• 4-(5,7-dimethoxy-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
• DTXSID90331956
• XL161806
• CHEBI:6543
• 4-(5,7-dimethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)benzene-1,3-diol
• LMPK12080048
• Q27107235
• Lotisoflavan
• 77370-02-6
• 2',4'-Dihydroxy-5,7-dimethoxyisoflavan

• Inchi： 1S/C17H18O5/c1-20-12-7-16(21-2)14-5-10(9-22-17(14)8-12)13-4-3-11(18)6-15(13)19/h3-4,6-8,10,18-19H,5,9H2,1-2H3
• InChI Key： ITRZCICEVGLQFO-UHFFFAOYSA-N
• SMILES： COC1C=C2C(CC(C3C(O)=CC(O)=CC=3)CO2)=C(OC)C=1

Computed Properties

• Exact Mass: 302.115
• Monoisotopic Mass: 302.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.279
• Boiling Point: 500°C at 760 mmHg
• Flash Point: 256.2°C
• Refractive Index: 1.606

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids